(4Z)-4-[(4-chlorophenyl)hydrazinylidene]-3-methyl-5-oxopyrazole-1-carbothioamide

• Molecular Formula: C11H10ClN5OS
• Molecular Weight: 295.75 g/mol
• IUPAC Name: (4Z)-4-[(4-chlorophenyl)hydrazinylidene]-3-methyl-5-oxopyrazole-1-carbothioamide
• InChI: InChI=1S/C11H10ClN5OS/c1-6-9(10(18)17(16-6)11(13)19)15-14-8-4-2-7(12)3-5-8/h2-5,14H,1H3,(H2,13,19)/b15-9-
• InChI Key: NVYCFOJQNJYNSW-DHDCSXOGSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=N\NC2=CC=C(C=C2)Cl)C(=S)N
• SMILES: CC1=NN(C(=O)C1=NNC2=CC=C(C=C2)Cl)C(=S)N

Description

(4Z)-4-[(4-chlorophenyl)hydrazinylidene]-3-methyl-5-oxopyrazole-1-carbothioamide, commonly known as CPTH, is a chemical compound that has been extensively used in scientific research due to its potential therapeutic applications. CPTH belongs to the family of pyrazole derivatives and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of CPTH is not fully understood, but it is believed to involve the inhibition of HDACs and CDKs. HDACs are enzymes that regulate gene expression by removing acetyl groups from histone proteins, which can lead to the repression of gene transcription. CDKs are enzymes that regulate the cell cycle by phosphorylating target proteins, which can lead to cell proliferation. By inhibiting the activity of these enzymes, CPTH can prevent the proliferation of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
CPTH has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and leukemia. CPTH has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, CPTH has been shown to exhibit anti-viral properties by inhibiting the replication of several viruses, including HIV-1 and HCV.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPTH in lab experiments is its potency and selectivity. CPTH has been shown to exhibit potent anti-cancer and anti-inflammatory effects at low concentrations, making it a promising candidate for the development of new drugs. Additionally, CPTH has been shown to exhibit selectivity for certain enzymes, such as HDACs and CDKs, which can reduce the risk of off-target effects.
However, there are also some limitations to using CPTH in lab experiments. One of the main limitations is its solubility. CPTH is relatively insoluble in water, which can make it difficult to use in certain experiments. Additionally, CPTH can be unstable under certain conditions, which can lead to the formation of degradation products.

Future Directions

There are several future directions for the use of CPTH in scientific research. One potential direction is the development of new drugs based on the structure of CPTH. By modifying the structure of CPTH, it may be possible to develop drugs with improved potency and selectivity for certain enzymes. Additionally, CPTH may be used in combination with other drugs to enhance their therapeutic effects.
Another potential direction for the use of CPTH is in the study of epigenetics. HDACs play a key role in the regulation of gene expression, and the inhibition of HDACs by CPTH can lead to changes in gene expression patterns. By studying the effects of CPTH on gene expression, it may be possible to gain a better understanding of the role of epigenetics in disease development and progression.
Conclusion:
In conclusion, CPTH is a promising compound that has been extensively used in scientific research due to its potential therapeutic applications. It exhibits anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs. The mechanism of action of CPTH involves the inhibition of HDACs and CDKs, which play key roles in the development and progression of cancer. While there are some limitations to using CPTH in lab experiments, there are also several future directions for its use in scientific research.

Synthesis Methods

CPTH can be synthesized using a variety of methods, including the reaction of 4-chlorophenylhydrazine with 3-methyl-5-oxo-1H-pyrazole-1-carbothioamide in the presence of a suitable catalyst. The reaction is typically carried out in a solvent such as ethanol or DMF under reflux conditions. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

CPTH has been extensively used in scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs. CPTH has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs), which play key roles in the development and progression of cancer.